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Introduction
2-Methoxyethyl isothiocyanate is an organosulfur compound featuring an isothiocyanate

functional group (-N=C=S) attached to a methoxyethyl backbone. Isothiocyanates are a well-

studied class of compounds, many of which are derived from glucosinolates found in

cruciferous vegetables.[1][2] These compounds are of significant interest in medicinal

chemistry and drug development due to their diverse biological activities, including

anticarcinogenic, anti-inflammatory, and antimicrobial properties.[3][4] This technical guide

provides a comprehensive overview of the chemical properties, synthesis, and potential

biological activities of 2-Methoxyethyl isothiocyanate, with a focus on experimental details

and relevant signaling pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methoxyethyl isothiocyanate is

presented in Table 1. This data has been compiled from various chemical suppliers and

databases.[5][6][7]
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Property Value Reference(s)

IUPAC Name
1-isothiocyanato-2-

methoxyethane
[6]

CAS Number 38663-85-3 [5]

Molecular Formula C4H7NOS [5][8]

Molecular Weight 117.17 g/mol [5][8]

Appearance Clear colorless to yellow liquid [5]

Density 1.080 g/mL at 25 °C [5]

Boiling Point 88-92 °C at 24 mmHg [7]

Flash Point 18.9 °C (66.0 °F)

Refractive Index n20/D 1.517 [5]

SMILES COCCN=C=S [5]

InChI
1S/C4H7NOS/c1-6-3-2-5-4-

7/h2-3H2,1H3
[5]

InChIKey
HTSAVXAFEVUJQE-

UHFFFAOYSA-N
[5]

Synthesis
While a specific, peer-reviewed synthesis protocol for 2-Methoxyethyl isothiocyanate is not

readily available in the searched literature, a detailed experimental procedure can be adapted

from general methods for the synthesis of isothiocyanates from primary amines. The following

protocol is based on the efficient conversion of amines to isothiocyanates using di-tert-butyl

dicarbonate (Boc₂O) as a desulfurizing agent, a method noted for its mild conditions and clean

work-up.[9] The starting material, 2-methoxyethylamine, is commercially available.[10]

Experimental Protocol: Synthesis of 2-Methoxyethyl
isothiocyanate
Materials:
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2-Methoxyethylamine

Carbon disulfide (CS₂)

Triethylamine (Et₃N)

Di-tert-butyl dicarbonate (Boc₂O)

4-(Dimethylamino)pyridine (DMAP)

Ethanol (anhydrous)

Ethyl acetate

Silica gel for column chromatography

Procedure:

To a solution of 2-methoxyethylamine (1.0 equivalent) in anhydrous ethanol, add carbon

disulfide (3.0 equivalents) followed by triethylamine (1.0 equivalent).

Stir the reaction mixture at room temperature for 1 hour.

Cool the reaction mixture to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (1.0 equivalent) and a catalytic amount of DMAP (0.03

equivalents) to the cooled mixture.

Allow the reaction to warm to room temperature and stir for an additional 4 hours. During this

time, the evolution of carbonyl sulfide (COS) gas may be observed.

Upon completion of the reaction (monitored by TLC), the solvent is removed under reduced

pressure.

The crude product is then extracted with ethyl acetate.

The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and

concentrated in vacuo.
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The resulting residue is purified by silica gel column chromatography to yield 2-
Methoxyethyl isothiocyanate.

Logical Workflow for the Synthesis:

Reactants

Reagents

2-Methoxyethylamine

Dithiocarbamate Salt FormationCarbon Disulfide (CS2)

Triethylamine (Et3N) Di-tert-butyl dicarbonate (Boc2O) Desulfurization

DMAP

Intermediate

PurificationCrude Product 2-Methoxyethyl
isothiocyanate

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Methoxyethyl isothiocyanate.

Spectroscopic Data
Detailed NMR and IR spectral data for 2-Methoxyethyl isothiocyanate are available from

spectral databases such as SpectraBase.[11] The characteristic spectral features are

summarized below.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of 2-Methoxyethyl isothiocyanate is expected to show four distinct

signals corresponding to the four carbon atoms in the molecule. The isothiocyanate carbon
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typically appears in the range of 125-140 ppm. Due to the structural flexibility of the

isothiocyanate group, the signal for the ITC carbon can sometimes be broad.[12]

Infrared (IR) Spectroscopy
The IR spectrum of 2-Methoxyethyl isothiocyanate is characterized by a strong, sharp

absorption band in the region of 2100-2270 cm⁻¹, which is indicative of the asymmetric

stretching vibration of the -N=C=S group.[13] Other expected peaks include C-H stretching

vibrations from the alkyl chain around 2850-2950 cm⁻¹ and C-O stretching from the ether

linkage.[14] A study on the similar compound, 2-methoxyphenyl isothiocyanate, provides further

context for the vibrational modes of the isothiocyanate and methoxy groups.[6]

Reactivity and Potential Biological Activity
The isothiocyanate functional group is an electrophilic moiety that can react with nucleophiles,

such as the thiol groups of cysteine residues in proteins.[15] This reactivity is believed to be the

basis for many of the biological effects of isothiocyanates. While no specific biological studies

on 2-Methoxyethyl isothiocyanate were identified, the broader class of isothiocyanates is

known to modulate several key signaling pathways involved in cancer and inflammation.

Potential Mechanisms of Action
Based on the known activities of other isothiocyanates, 2-Methoxyethyl isothiocyanate may

exert biological effects through the following mechanisms:

Enzyme Inhibition: Isothiocyanates are known to inhibit a variety of enzymes. For instance,

some isothiocyanates inhibit cholinesterases and cyclooxygenase (COX) enzymes,

suggesting potential applications in neurodegenerative and inflammatory diseases.[5][16]

They can also inhibit cytochrome P450 enzymes involved in the metabolic activation of

carcinogens.[17]

Induction of Phase II Detoxifying Enzymes: A key mechanism of the chemopreventive effects

of isothiocyanates is the induction of phase II enzymes, such as glutathione S-transferases

(GSTs) and quinone reductase, which are involved in the detoxification of carcinogens.[1]

This is often mediated through the Keap1-Nrf2 pathway.
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Induction of Apoptosis: Isothiocyanates have been shown to induce apoptosis in various

cancer cell lines. This can occur through the modulation of Bcl-2 family proteins, activation of

caspases, and the generation of reactive oxygen species (ROS).[18]

Cell Cycle Arrest: Many isothiocyanates can induce cell cycle arrest, typically at the G2/M

phase, in cancer cells, thereby inhibiting their proliferation.[13]

Anti-inflammatory Effects: Isothiocyanates can exert anti-inflammatory effects by inhibiting

pro-inflammatory signaling pathways, such as the NF-κB pathway.[4]

Key Signaling Pathways Modulated by Isothiocyanates
The following diagrams illustrate some of the key signaling pathways that are known to be

modulated by isothiocyanates and may be relevant to the biological activity of 2-Methoxyethyl
isothiocyanate.

Nrf2-Mediated Antioxidant Response:
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Caption: Isothiocyanate-mediated activation of the Nrf2 signaling pathway.

Inhibition of NF-κB Signaling:
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Caption: Inhibition of the NF-κB inflammatory pathway by isothiocyanates.

Conclusion
2-Methoxyethyl isothiocyanate possesses the characteristic functional group of a class of

compounds with well-documented and diverse biological activities. While specific research on

this particular molecule is limited, its chemical properties and the known mechanisms of action

of other isothiocyanates suggest its potential as a subject for further investigation in the fields

of cancer chemoprevention, anti-inflammatory drug discovery, and as a tool for probing

biological systems. The experimental protocols and pathway diagrams provided in this guide
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offer a foundation for researchers to explore the synthesis and biological evaluation of 2-
Methoxyethyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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